1-(3,4-Difluorophenyl)-2-(propan-2-yloxy)ethan-1-ol
Overview
Description
1-(3,4-Difluorophenyl)-2-(propan-2-yloxy)ethan-1-ol is a chemical compound that has gained significant attention in scientific research due to its potential applications in the pharmaceutical industry. This compound is also known as DFE, and it is a white crystalline solid that is soluble in organic solvents like ethanol, methanol, and chloroform.
Mechanism of Action
The mechanism of action of 1-(3,4-Difluorophenyl)-2-(propan-2-yloxy)ethan-1-ol is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways that are involved in cancer cell proliferation and inflammation. DFE has been shown to inhibit the activity of histone deacetylases (HDACs), which play a critical role in regulating gene expression in cancer cells. By inhibiting HDACs, DFE can induce cell cycle arrest and apoptosis in cancer cells.
Biochemical and Physiological Effects
In addition to its antitumor and anti-inflammatory effects, this compound has been shown to have other biochemical and physiological effects. It has been shown to inhibit the growth of certain bacteria and fungi, making it a potential candidate for the development of new antimicrobial agents. DFE has also been shown to have neuroprotective effects, protecting neurons from damage caused by oxidative stress.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 1-(3,4-Difluorophenyl)-2-(propan-2-yloxy)ethan-1-ol in lab experiments is its potent antitumor activity. This makes it a valuable tool for studying the mechanisms of cancer cell proliferation and apoptosis. However, one limitation of using DFE in lab experiments is its low solubility in aqueous solutions, which can make it difficult to administer to cells in culture.
Future Directions
There are several future directions for research on 1-(3,4-Difluorophenyl)-2-(propan-2-yloxy)ethan-1-ol. One area of research is the development of new formulations of DFE that can improve its solubility and bioavailability. Another area of research is the identification of new targets for DFE, which could expand its potential applications in the treatment of other diseases. Additionally, further studies are needed to fully understand the mechanism of action of DFE and its effects on different cell types and tissues.
Scientific Research Applications
1-(3,4-Difluorophenyl)-2-(propan-2-yloxy)ethan-1-ol has been extensively studied for its potential applications in the pharmaceutical industry. It has been shown to exhibit potent antitumor activity against a wide range of cancer cell lines, including breast, prostate, and lung cancer cells. DFE has also been shown to have anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of pain and inflammation.
properties
IUPAC Name |
1-(3,4-difluorophenyl)-2-propan-2-yloxyethanol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14F2O2/c1-7(2)15-6-11(14)8-3-4-9(12)10(13)5-8/h3-5,7,11,14H,6H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MBISSGUSVKSDTE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)OCC(C1=CC(=C(C=C1)F)F)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14F2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
216.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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